Ethyl-4-chloro-3-nitro-5-sulphamyl-benzoate

• Molecular Formula: C9H9ClN2O6S
• Molecular Weight: 308.70 g/mol
• IUPAC Name: ethyl 4-chloro-3-nitro-5-sulfamoylbenzoate
• InChI: InChI=1S/C9H9ClN2O6S/c1-2-18-9(13)5-3-6(12(14)15)8(10)7(4-5)19(11,16)17/h3-4H,2H2,1H3,(H2,11,16,17)
• InChI Key: IPCJIXDKFJVVEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C(=C1)S(=O)(=O)N)Cl)[N+](=O)[O-]

Description

Ethyl-4-chloro-3-nitro-5-sulphamyl-benzoate is a useful research compound. Its molecular formula is C9H9ClN2O6S and its molecular weight is 308.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-3-nitro-5-sulphamyl-benzoic acid (28 g) in dry ethanol (250 ml) was saturated with gaseous hydrogen chloride. The reaction mixture was allowed to ware during the inlet of the hydrogen chloride. After standing for 3 hours, the solvent was removed by evaporation in vacuo. The residue was dissolved in a mixture of diethyl ether and dilute sodium hydrogen carbonate. The organic layer was separated, washed with water and dried. The diethyl ether was distilled off, and the residue was recrystallized from dry ethanol, yielding the ethyl-4-chloro-3-nitro-5-sulphamyl-benzoate with a melting point of 154°C.